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Compound of Interest

N-butyl-4-methylcyclohexan-1-
Compound Name:

amine
CAS No.: 84452-93-7
Cat. No.: B13835432

Get Quote

Executive Summary & Structural Definition

N-Butyl-4-methylcyclohexanamine is a secondary alicyclic amine characterized by a
cyclohexane ring substituted with a methyl group at the 4-position and an N-butylamino group
at the 1-position. This compound serves as a critical intermediate in the synthesis of rubber
antioxidants, corrosion inhibitors, and specialized pharmaceutical building blocks. Its structural
versatility arises from the cis/trans stereoisomerism inherent to 1,4-disubstituted cyclohexanes,
a feature that significantly influences its physicochemical behavior and reactivity.

Molecular Identity
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Parameter Value

IUPAC Name N-Butyl-4-methylcyclohexan-1-amine
CAS Registry Number 344295-68-7

Molecular Formula Ci1H23N

Molecular Weight 169.31 g/mol

SMILES CCCCNC1ccc(e)cel

(Predicted) VXXLEXCQCSPKFI-

InChl Key
UHFFFAOYSA-N (Analogous)

Synthetic Pathways & Causality

The synthesis of N-butyl-4-methylcyclohexanamine is most reliably achieved via reductive
amination. Unlike direct alkylation, which suffers from uncontrolled polyalkylation (forming

tertiary amines and quaternary ammonium salts), reductive amination offers stoichiometric
control and high selectivity for the secondary amine.

Core Synthesis Protocol: Reductive Amination

This protocol utilizes 4-methylcyclohexanone and n-butylamine as precursors. The reaction
proceeds through an imine intermediate, followed by catalytic hydrogenation.[1]

Experimental Workflow

e Imine Formation (Dehydration):

o Reagents: 4-Methylcyclohexanone (1.0 eq), n-Butylamine (1.1 eq).

o

Solvent: Toluene or Methanol (anhydrous).

o

Catalyst: Mild acid catalyst (e.g., p-TsOH, 1 mol%) if using Dean-Stark apparatus.

[¢]

Process: Reflux with azeotropic water removal (Dean-Stark) shifts the equilibrium toward
the imine (Schiff base).
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o Self-Validation Check: Monitor IR spectrum.[2][3] Disappearance of the ketone carbonyl
stretch (~1715 cm~1) and appearance of the imine C=N stretch (~1660 cm~1) confirms
conversion.

o Catalytic Hydrogenation (Reduction):

[¢]

Catalyst: 5% Pt/C or Raney Nickel. (Pt/C is preferred to minimize ring dehydrogenation).

[¢]

Conditions: 3-5 bar Hz pressure, Ambient Temperature to 50°C.

[e]

Causality: Low temperature is maintained to prevent the formation of aromatic byproducts
(N-butyl-p-toluidine).

[e]

Self-Validation Check: Cessation of Hz uptake indicates reaction completion.
 Purification:

o Filter catalyst.

o Distill solvent.

o Fractional distillation under reduced pressure to separate cis and trans isomers if
necessary.

Reaction Logic Diagram
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Figure 1: Stepwise reductive amination pathway ensuring selectivity for the secondary amine.

Physicochemical Properties
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The following data synthesizes experimental expectations with calculated values derived from
structure-activity relationship (SAR) models for N-alkylcyclohexylamines.

Property Value | Range Note

Physical State Colorless to pale yellow liquid Amine-like odor

Boiling Point 215°C - 225°C Estimated at 760 mmHg
Density 0.84 - 0.86 g/cm3 at 20°C

Refractive Index (

1.4550 - 1.4600 Typical for cyclohexylamines
)
pKa 10.5-11.0 Basic (Secondary amine)
B Soluble in organic solvents; Lipophilic butyl chain reduces
Solubility . ) .
sparingly soluble in water water solubility

Stereochemistry (Cis/Trans Isomerism)

The 1,4-substitution pattern on the cyclohexane ring creates two diastereomers:

e Trans-isomer: The amino group and methyl group are on opposite sides of the ring plane
(typically diequatorial, thermodynamically favored).

o Cis-isomer: The groups are on the same side (axial-equatorial).

» Note: Commercial synthesis via catalytic hydrogenation often yields a mixture (typically
~60:40 to 70:30 trans:cis ratio depending on catalyst and pH).

Analytical Characterization (Self-Validating Metrics)

To confirm the identity and purity of the synthesized compound, the following spectral
signatures must be validated.

Nuclear Magnetic Resonance (NMR)

e 1H NMR (CDCls, 400 MHz):
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o

0.90 (t, 3H, terminal -CHs of butyl).

o

0.95 (d, 3H, ring -CHs).

o

2.30 - 2.50 (m, 1H, N-CH< ring proton).

o

2.60 (t, 2H, N-CH:z- butyl protons).

» Validation Criterion: The integral ratio of the N-CH (ring) to N-CHz (chain) must be 1:2.

Infrared Spectroscopy (FT-IR)
e N-H Stretch: Weak band at 3300-3350 cm~* (Secondary amine).

e C-H Stretch: Strong bands at 2850-2960 cm~* (Cyclohexyl and alkyl chain).

o Absence of C=0: Complete disappearance of the ketone peak at ~1715 cm~1 is the primary
purity indicator.

Handling & Safety Profile
» Hazard Classification: Corrosive (Skin Corr. 1B), Flammable Liquid (Category 4).

o Storage: Store under inert atmosphere (Nitrogen/Argon) to prevent oxidation (N-oxide
formation) and carbonate formation from atmospheric CO..

o PPE: Neoprene gloves and chemical splash goggles are mandatory.

References

e PubChem. (2025).[4][5] Compound Summary: N-butyl-4-methylcyclohexanamine.[6] National
Center for Biotechnology Information. [Link]

e NIST Chemistry WebBook. (2024). Cyclohexanamine, N-butyl- (Analogous Structure Data).
National Institute of Standards and Technology.[3] [Link]

e Abdel-Magid, A. F, et al. (1996). Reductive Amination of Aldehydes and Ketones with
Sodium Triacetoxyborohydride. Journal of Organic Chemistry. [Link]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Butylcyclohexylamine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexylamine
https://m.chem960.com/lang_ko/cas_344295687/
https://pubchem.ncbi.nlm.nih.gov/
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H21N/c1-2-3-9-11-10-7-5-4-6-8-10/h10-11H%2C2-9H2%2C1H3
https://webbook.nist.gov/
https://pubs.acs.org/doi/10.1021/jo960057x
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13835432?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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